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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614 Get Quote

This document provides a comprehensive overview of the key physical and chemical properties

of 4-Isopropoxybenzoic acid, tailored for researchers, scientists, and professionals in the field

of drug development. The information is presented to facilitate easy access and application in a

laboratory and research setting.

Core Physical and Chemical Data
4-Isopropoxybenzoic acid, with the empirical formula C₁₀H₁₂O₃, is a white crystalline solid.[1]

It is a derivative of benzoic acid and is also known by its IUPAC name, 4-(propan-2-

yloxy)benzoic acid.[2][3]

Quantitative Physical Properties
The fundamental physical constants for 4-Isopropoxybenzoic acid are summarized in the

table below. These values are critical for its identification, purification, and use in various

chemical processes.
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Property Value Source(s)

Molecular Weight 180.20 g/mol [2]

Melting Point 164-167 °C [4]

Boiling Point 297 °C [4]

pKa 4.68 at 20 °C [4][5][6]

Solubility Insoluble in water. [2][7]

Appearance
White to almost white crystals

or powder.
[1]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of 4-
Isopropoxybenzoic acid.

Spectrum Type Key Peaks/Signals Source(s)

¹H NMR Spectral data available. [8]

¹³C NMR Spectral data available. [9]

Mass Spectrometry
Major fragments observed at

m/z 180, 138, 121.
[3]

Infrared (IR) Spectral data available. [9]

UV-Vis Spectral data available. [9]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a solid organic compound like 4-Isopropoxybenzoic acid.

Melting Point Determination
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The melting point is a crucial indicator of purity.[10] For a pure crystalline solid, the melting

range is typically sharp, within 0.5-1.0°C.[10] Impurities tend to lower and broaden the melting

range.[11][12]

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, finely powdered 4-Isopropoxybenzoic acid
is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[13][14]

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated

slot in a melting point apparatus (e.g., Mel-Temp or Thiele tube).[10][13] The thermometer

and capillary should be at the same level.[13]

Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per

minute, especially near the expected melting point.[10]

Observation: The temperature at which the substance first begins to melt (t₁) and the

temperature at which it completely liquefies (t₂) are recorded.[14] The melting point is

reported as the range t₁-t₂.[10]

Boiling Point Determination
While 4-Isopropoxybenzoic acid is a solid at room temperature, its boiling point is a key

characteristic. The capillary method is a common micro-scale technique for determining the

boiling point of organic compounds.[15][16]

Methodology: Capillary Method

Sample Preparation: A few drops of the molten 4-Isopropoxybenzoic acid are placed in a

small fusion tube. A capillary tube, sealed at one end, is placed inverted into the fusion tube.

[15][17]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube or an aluminum block heater.[15][17]

Heating: The apparatus is heated slowly and uniformly.[15]
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Observation: As the temperature rises, a rapid and continuous stream of bubbles will emerge

from the open end of the inverted capillary tube.[15] The heat source is then removed, and

the liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[16]

Solubility Determination
Solubility is a fundamental property that influences a compound's behavior in various systems.

[18] A common qualitative and semi-quantitative method is described below.

Methodology: Shake-Flask Method

Preparation: A surplus amount of 4-Isopropoxybenzoic acid is added to a known volume of

the solvent (e.g., water, ethanol, DMSO) in a sealed container.[19]

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a

sufficient period (typically 24 hours or more) to ensure equilibrium is reached.[19]

Separation: The saturated solution is carefully separated from the undissolved solid. This

can be achieved by filtration or centrifugation.

Analysis: The concentration of 4-Isopropoxybenzoic acid in the saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.[19]

This concentration represents the solubility of the compound in that solvent at the given

temperature.

pKa Determination
The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Spectrophotometric and potentiometric titration methods are commonly employed for its

determination.[20][21]

Methodology: UV-Vis Spectrophotometry

Solution Preparation: A series of buffer solutions with known pH values are prepared. A stock

solution of 4-Isopropoxybenzoic acid is also prepared.[21][22]
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Spectral Measurement: A small, constant amount of the 4-Isopropoxybenzoic acid stock

solution is added to each buffer solution. The UV-Vis absorbance of each solution is

measured at a wavelength where the protonated and deprotonated forms of the acid have

different molar absorptivities.[20][21]

Data Analysis: The absorbance values are plotted against the pH of the buffer solutions. The

resulting data typically forms a sigmoidal curve. The inflection point of this curve corresponds

to the pKa of the acid.[20]

Logical and Experimental Workflows
General Characterization Workflow
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a known compound like 4-Isopropoxybenzoic acid.
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Figure 1. General workflow for the characterization of 4-Isopropoxybenzoic acid.

Synthetic Application Workflow
4-Isopropoxybenzoic acid serves as a precursor in the synthesis of other chemical entities.

For instance, it is used to prepare 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine.[2]
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Figure 2. Synthetic route utilizing 4-Isopropoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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